Cas no 2039-49-8 (Isoxazole,3,5-diphenyl-)

• Product Name: Isoxazole,3,5-diphenyl-
• CAS No: 2039-49-8
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 279921
• PubChem ID: 137292
• Update Time: 2025-04-19

Isoxazole,3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3,5-diphenyl-
• 3,5-Diphenyl-1,2-oxazole
• 3,5-Diphenylisoxazole
• NSC5565
• Z56761407
• HECRDSFKLUVCAY-UHFFFAOYSA-N
• MLS000710535
• AKOS001033159
• 3,5-DIPHENYLOXAZOLE
• NCGC00245460-01
• SMR000280302
• CHEMBL1374535
• Isoxazole, 3,5-diphenyl-
• HECRDSFKLUVCAY-UHFFFAOYSA-
• AE-641/00642057
• 3,2-oxazole
• HMS2748I15
• Maybridge1_002053
• I+/-,I(3)-Diphenylisoxazol
• NSC-5565
• 3, 5-diphenyl-1, 2-oxazole
• Q63408632
• SCHEMBL1421260
• BRD-K56629496-001-09-6
• SR-01000636690-1
• 3,5-Diphenyl-isoxazole
• HMS547F07
• InChI=1/C15H11NO/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H
• CCG-47041
• 2039-49-8
• CBDivE_000727
• NSC 5565
• DTXSID30174324
• CS-0269886

• Inchi： 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： HECRDSFKLUVCAY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 4.00860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives